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Compound of Interest

Compound Name: Phthalan

For immediate safety and logistical guidance, this document outlines the essential procedures
for the proper disposal of Phthalan, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

Phthalan (CAS 496-14-0), a combustible liquid, requires careful handling and disposal due to
its potential hazards.[1][2] Adherence to the following protocols is critical for researchers,
scientists, and drug development professionals to maintain a safe laboratory environment.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including eye shields, gloves, and a suitable respirator (e.g., type
ABEK (EN14387) respirator filter).[3] All handling of phthalan and its waste should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[1][4] Avoid contact
with eyes, skin, and clothing.[1] In case of accidental contact, flush the affected area with plenty
of water for at least 15 minutes and seek medical aid.[1][5]

Phthalan is incompatible with strong oxidizing agents and strong bases.[1][4] Ensure that
waste streams containing these substances are not mixed with phthalan waste. It is also a
combustible liquid, so it must be kept away from heat, sparks, open flames, and other ignition
sources.[2][4]

Phthalan Properties and Hazards
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A summary of key quantitative data and properties for phthalan is provided in the table below
for easy reference.

Property Value

Molecular Formula C8HB80O

Molecular Weight 120.15 g/mol

Physical State Liquid

Appearance Clear to light yellow

Boiling Point 192 °C (at 760 mmHg)

Density 1.098 g/mL at 25 °C

Flash Point 63 °C (145.4 °F) - closed cup
Storage Class 10 - Combustible liquids
Incompatibilities Strong oxidizing agents, strong bases
Hazardous Decomposition Carbon monoxide, carbon dioxide

Source: Sigma-Aldrich, Cole-Parmer, Fisher Scientific[1][3][4]

Step-by-Step Disposal Protocol
The primary method for phthalan disposal is through collection as hazardous chemical waste
for incineration. Do not attempt to dispose of phthalan down the drain or in regular trash.

1. Waste Collection:

» Designate a specific, properly labeled waste container for phthalan and phthalan-
contaminated materials. The container should be made of a material compatible with organic
solvents.

e The label must clearly state "Hazardous Waste" and "Phthalan.” Include the full chemical
name and identify it as a combustible liquid.
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Collect liquid phthalan waste in a sealable, non-reactive container, such as a glass bottle.
Do not overfill the container; leave at least 10% headspace for vapor expansion.

Solid waste contaminated with phthalan (e.g., gloves, absorbent pads, empty containers)
should be collected separately in a designated, sealed container.

. Rinsing Empty Containers:

Empty phthalan containers are also considered hazardous waste as they retain product
residue.[1]

To decontaminate an empty container, it must be triple-rinsed. The first rinse should be with a
suitable solvent (e.g., ethanol or acetone). This rinsate must be collected and disposed of as
hazardous waste.[6]

Subsequent rinses can also be collected as hazardous waste.

. Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) within the laboratory.[7]

The SAA should be a cool, dry, and well-ventilated location, away from ignition sources and
incompatible materials.[4]

Ensure the waste container is kept closed at all times, except when adding waste.

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[7][8]

Provide the EHS office with a complete inventory of the waste, including the chemical name,
quantity, and container size.

Follow all institutional and local regulations for the transportation and final disposal of the
hazardous waste. The waste will typically be sent to a licensed hazardous waste treatment,
storage, and disposal facility for incineration.[9]
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Phthalan Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
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Caption: Phthalan Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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